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Compound of Interest

Compound Name: 2-Phenylbutan-2-ol

Cat. No.: B073489 Get Quote

Introduction

2-Phenylbutan-2-ol is a tertiary alcohol that presents as a liquid at standard ambient

temperature and pressure.[1] This physical state precludes purification by traditional

recrystallization methods, which are designed for solid compounds. However, for researchers

requiring a high-purity sample, a specialized low-temperature recrystallization procedure can

be employed. This technique is predicated on the principle that the solubility of a compound in

a given solvent decreases as the temperature is lowered. By dissolving the 2-phenylbutan-2-
ol in a suitable solvent at a temperature where it is fully miscible, and then gradually cooling

the solution to a temperature below the compound's melting point, it is possible to induce

crystallization. The solid can then be separated from the impurities, which remain dissolved in

the cold solvent. This document provides a detailed protocol for the low-temperature

recrystallization of 2-Phenylbutan-2-ol, intended for use by researchers and professionals in

drug development and organic synthesis.

Data Presentation
A successful recrystallization hinges on the selection of an appropriate solvent and a clear

understanding of the physical properties of the compound and solvent. The ideal solvent will

dissolve the compound at temperatures above its melting point but will have limited solvating

power at very low temperatures. Based on the non-polar nature of 2-Phenylbutan-2-ol and

available data, hexane is a promising solvent candidate.[2][3]
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Property[1][2][3][4] 2-Phenylbutan-2-ol Hexane

Molecular Formula C₁₀H₁₄O C₆H₁₄

Molecular Weight 150.22 g/mol 86.18 g/mol

Melting Point Approximately -5 °C -95 °C

Boiling Point 107-108 °C (at 20 mmHg) 69 °C

Density 0.977 g/mL (at 25 °C) 0.659 g/mL (at 25 °C)

Experimental Protocol
This protocol outlines the procedure for the low-temperature recrystallization of 2-
Phenylbutan-2-ol. Personal protective equipment (PPE), including safety goggles, a lab coat,

and appropriate gloves, should be worn at all times. All procedures involving flammable

solvents should be conducted in a certified chemical fume hood.

Materials:

Crude 2-Phenylbutan-2-ol

Hexane (anhydrous)

Dry ice

Acetone or Isopropanol

Round-bottom flask

Magnetic stirrer and stir bar

Heating mantle or water bath

Low-temperature thermometer

Dewar flask or insulated container for cold bath

Pre-chilled Büchner funnel and filter flask
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Filter paper

Vacuum source

Procedure:

Dissolution:

Place 10.0 g of crude 2-Phenylbutan-2-ol into a 100 mL round-bottom flask equipped with

a magnetic stir bar.

Add a minimal amount of hexane (e.g., 10-15 mL) to the flask.

Gently warm the mixture to approximately 0-5 °C using a chilled water bath while stirring

until the 2-Phenylbutan-2-ol is fully dissolved. Add more hexane dropwise if necessary to

achieve complete dissolution at this temperature.

Cooling and Crystallization:

Prepare a cold bath by carefully adding small pieces of dry ice to a Dewar flask containing

acetone or isopropanol. The temperature should be monitored and maintained at or below

-78 °C.

Slowly lower the round-bottom flask containing the 2-Phenylbutan-2-ol solution into the

cold bath.

Continue to stir the solution slowly as it cools. The slow cooling rate is crucial for the

formation of pure crystals.

As the solution cools, crystals of 2-Phenylbutan-2-ol should begin to form. Allow the

solution to crystallize for at least 30 minutes in the cold bath.

Isolation of Crystals:

Pre-chill a Büchner funnel and filter flask by rinsing them with a small amount of the cold

hexane/acetone from the bath.
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Once crystallization is complete, quickly filter the cold slurry through the pre-chilled

Büchner funnel under vacuum.

Wash the collected crystals with a small amount of ice-cold hexane (pre-chilled in the cold

bath) to remove any residual impurities.

Drying:

Keep the crystals under vacuum for a few minutes to remove as much solvent as possible.

Transfer the purified crystals to a pre-weighed watch glass and allow them to dry

completely in a desiccator. The final product should be stored in a tightly sealed container

at a low temperature to maintain its solid state.

Visualizations

Low-Temperature Recrystallization of 2-Phenylbutan-2-ol

Step 2: Cooling & Crystallization

Step 3: Isolation

Dissolve crude 2-Phenylbutan-2-ol in minimal hot hexane

Slowly cool the solution in a dry ice/acetone bath

Allow crystals to form Vacuum filter the cold slurry

Wash crystals with ice-cold hexane

Dry the purified crystals under vacuum

Click to download full resolution via product page

Caption: Workflow for the low-temperature recrystallization of 2-Phenylbutan-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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